Cas no 1805081-01-9 (3-Chloro-6-(difluoromethyl)-2-methoxypyridine-5-methanol)

• Product Name: 3-Chloro-6-(difluoromethyl)-2-methoxypyridine-5-methanol
• CAS No: 1805081-01-9
• MF: C₈H₈ClF₂NO₂
• MW: 223.604428291321
• CID: 4867535
• Update Time: 2025-05-23

3-Chloro-6-(difluoromethyl)-2-methoxypyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-(difluoromethyl)-2-methoxypyridine-5-methanol

• Inchi： 1S/C8H8ClF2NO2/c1-14-8-5(9)2-4(3-13)6(12-8)7(10)11/h2,7,13H,3H2,1H3
• InChI Key： NEIYZKKNPGYYFL-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(C(F)F)C(CO)=C1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.6
• Topological Polar Surface Area: 42.4

Additional information on 3-Chloro-6-(difluoromethyl)-2-methoxypyridine-5-methanol

3-Chloro-6-(difluoromethyl)-2-methoxypyridine-5-methanol: A Comprehensive Overview

The compound 3-Chloro-6-(difluoromethyl)-2-methoxypyridine-5-methanol (CAS No. 1805081-01-9) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and versatile functionalities. The structure of this molecule is characterized by a pyridine ring with multiple substituents, including a chlorine atom at position 3, a difluoromethyl group at position 6, a methoxy group at position 2, and a hydroxymethyl group at position 5. These substituents contribute to its distinct chemical reactivity and physical properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-Chloro-6-(difluoromethyl)-2-methoxypyridine-5-methanol through various routes, including multi-component reactions and catalytic processes. Researchers have explored the use of transition metal catalysts, such as palladium and copper complexes, to achieve high yields and selectivity in its preparation. The incorporation of fluorine atoms in the difluoromethyl group has been shown to enhance the molecule's stability and bioavailability, making it a promising candidate for pharmaceutical applications.

The physical properties of 3-Chloro-6-(difluoromethyl)-2-methoxypyridine-5-methanol have been extensively studied, revealing its high solubility in organic solvents and moderate thermal stability. These characteristics make it suitable for use in various chemical reactions, including nucleophilic substitutions and electrophilic aromatic substitutions. Recent studies have also highlighted its potential as an intermediate in the synthesis of more complex molecules, such as agrochemicals and pharmaceutical agents.

In terms of biological activity, 3-Chloro-6-(difluoromethyl)-2-methoxypyridine-5-methanol has demonstrated promising results in vitro assays targeting enzymes involved in metabolic pathways. For instance, it has shown inhibitory activity against certain kinases, suggesting its potential as a lead compound for drug development. Additionally, its ability to modulate cellular signaling pathways makes it a valuable tool for studying disease mechanisms at the molecular level.

The environmental impact of 3-Chloro-6-(difluoromethyl)-2-methoxypyridine-5-methanol has also been a focus of recent research. Studies indicate that it undergoes rapid degradation under aerobic conditions, reducing its persistence in aquatic environments. This property is particularly important for applications in agriculture and biotechnology, where minimizing environmental footprint is a critical consideration.

Looking ahead, the versatility of 3-Chloro-6-(difluoromethyl)-2-methoxypyridine-5-methanol positions it as a key player in multiple industries. Its role as an intermediate in pharmaceutical synthesis is expected to grow, driven by the demand for novel therapeutic agents. Furthermore, its application in agrochemicals is being explored for its potential as a selective herbicide or insecticide alternative.

In conclusion, 3-Chloro-6-(difluoromethyl)-2-methoxypyridine-5-methanol (CAS No. 1805081-01-9) represents a significant advancement in organic chemistry with broad implications across various fields. Its unique structure, coupled with recent breakthroughs in synthesis and application studies, underscores its importance as a valuable compound for future research and development.